Cas no 666735-69-9 (Ethanone, 2-bromo-1-(4-bromo-5-chloro-2-thienyl)-)

• Product Name: Ethanone, 2-bromo-1-(4-bromo-5-chloro-2-thienyl)-
• CAS No: 666735-69-9
• MF: C₆H₃Br₂ClOS
• MW: 318.413418054581
• CID: 1711339
• PubChem ID: 23078425
• Update Time: 2025-04-21

Ethanone, 2-bromo-1-(4-bromo-5-chloro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-bromo-5-chloro-2-thienyl)-
• 2-Bromo-1-(4-bromo-5-chloro-2-thienyl)ethanone
• 666735-69-9
• DB-409194
• SCHEMBL3900686

• Inchi： 1S/C6H3Br2ClOS/c7-2-4(10)5-1-3(8)6(9)11-5/h1H,2H2
• InChI Key： YKFFVBPETVYVNG-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C(CBr)=O)=C1)Cl

Computed Properties

• Exact Mass: 315.79599
• Monoisotopic Mass: 315.79599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07